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Compound of Interest

Compound Name: Ivalin

Cat. No.: B1214184 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds with undefined toxicological profiles. Ivalin, a

sesquiterpenoid lactone, requires careful handling due to the potential hazards associated with

this class of compounds. Although a specific Safety Data Sheet (SDS) for Ivalin is not readily

available, the known properties of sesquiterpenoid lactones necessitate stringent safety

protocols.

Hazard Identification and Precautionary Measures
Ivalin is a eudesmane sesquiterpenoid found in plants such as Inula anatolica and Carpesium

macrocephalum.[1] While the specific toxicological properties of Ivalin have not been

thoroughly investigated, the broader class of sesquiterpenoid lactones is known for several

adverse health effects.[2][3]

Potential Hazards:

Dermal Irritation and Sensitization: Sesquiterpenoid lactones are well-documented as

causes of allergic contact dermatitis.[3][4][5] Repeated or prolonged skin contact may lead to

sensitization, resulting in an allergic reaction upon subsequent exposures.

Ocular Irritation: As with many powdered chemical compounds, Ivalin dust may cause

serious eye irritation.[2][6][7]
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Respiratory Tract Irritation: Inhalation of Ivalin dust may irritate the nose and respiratory

tract.[8]

Gastrointestinal Irritation: Ingestion can lead to irritation of the gastrointestinal tract.[8]

Unknown Toxicity: The full toxicological profile of Ivalin is not known. Therefore, it should be

handled as a potentially toxic substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.

The following PPE should be worn at all times when handling Ivalin:

PPE Category Recommended Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended.[4] Ensure

gloves are regularly inspected

for tears or punctures and are

changed immediately if

contaminated.

Eye Protection Safety goggles or a face shield

Must provide a complete seal

around the eyes to protect

against dust particles.[6]

Skin and Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

large quantities of Ivalin or

when there is a potential for

aerosolization. Use in a well-

ventilated area or a fume hood

is essential.
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Adherence to a strict operational plan will minimize the risk of exposure and contamination.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling Ivalin, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and PPE before beginning work.

Have a spill kit readily available.

Weighing and Aliquoting:

Conduct all weighing and aliquoting of solid Ivalin within a fume hood or a ventilated

balance enclosure to prevent the generation of airborne dust.

Use appropriate tools to handle the solid material and avoid creating dust.

In-Solution Handling:

When working with Ivalin in solution, handle it within a fume hood.

Avoid splashes and aerosol generation.

Keep containers tightly sealed when not in use.

Post-Handling:

Thoroughly decontaminate the work area with an appropriate solvent (e.g., 70% ethanol)

followed by soap and water.

Wash hands thoroughly with soap and water after removing gloves.
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Proper disposal of Ivalin and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Protocol:

Solid Ivalin Waste:

Collect all solid Ivalin waste in a clearly labeled, sealed container designated for chemical

waste.

This includes excess Ivalin, contaminated weighing papers, and any other solid materials

that have come into direct contact with the compound.

Contaminated Labware and PPE:

Disposable items such as gloves, pipette tips, and tubes should be placed in a designated

hazardous waste container.

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent,

which should then be collected as hazardous waste.

Liquid Ivalin Waste:

Collect all solutions containing Ivalin in a sealed, properly labeled hazardous waste

container.

Do not pour Ivalin solutions down the drain.[2]

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) department in accordance with local, state, and federal regulations.

Emergency Procedures: Ivalin Spill Workflow
In the event of a spill, a clear and immediate response is necessary to mitigate risks.
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Ivalin Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Hazard

Small Spill
(<1g, contained)

Large Spill
(>1g or airborne dust)

Don Appropriate PPE:
- Respirator

- Double Gloves
- Lab Coat
- Goggles

Proceed with caution

Contact EHS Immediately
Evacuate the Lab

Do not attempt to clean

Contain Spill with Absorbent Pads

Gently Cover with Wet Paper Towels
(to avoid dust)

Collect Material with Scoop

Decontaminate Area with Detergent
Followed by Solvent Rinse

Place all Contaminated Materials
in a Labeled Hazardous Waste Bag

Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for responding to an Ivalin spill.
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By adhering to these safety protocols, researchers can minimize the risks associated with

handling Ivalin and maintain a safe laboratory environment. Always consult with your

institution's EHS department for specific guidance and training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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